Cas no 2171697-43-9 (4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-4-carboxylic acid)

• Product Name: 4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-4-carboxylic acid
• CAS No: 2171697-43-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5909604
• PubChem ID: 165544936
• Update Time: 2025-06-07

4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-4-carboxylic acid
• 2171697-43-9
• EN300-1489209
• 4-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidine-4-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-3-26(24(30)31)12-14-28(15-13-26)23(29)17(2)27-25(32)33-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,3,12-16H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： LLNUNRLZBGYRJC-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CCN(C(C(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-4-carboxylic acid

Introduction to 4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-4-carboxylic Acid (CAS No. 2171697-43-9)

4-Ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-4-carboxylic acid, identified by its CAS number 2171697-43-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study in medicinal chemistry. The structure of this molecule is characterized by a piperidine ring, which is a common motif in many bioactive agents, and is further functionalized with various substituents that enhance its pharmacological properties.

The presence of the 9H-fluoren-9-yl)methoxycarbonyl group in the molecular structure suggests that this compound may be involved in peptide mimetics or as a precursor in the synthesis of more complex peptidomimetics. The methoxycarbonyl (MOC) group is frequently used in peptide synthesis as an protecting group for amino acids, indicating that this compound could be utilized in the development of novel peptide-based therapies. The piperidine ring itself is known for its ability to enhance oral bioavailability and binding affinity to biological targets, making it a valuable scaffold in drug design.

In recent years, there has been a surge in research focused on developing new therapeutic agents that target neurological disorders. Piperidine derivatives have shown promise in this area due to their ability to interact with central nervous system receptors. The specific substitution pattern in 4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-4-carboxylic acid may confer unique properties that make it an effective candidate for treating conditions such as depression, anxiety, and neurodegenerative diseases. The flourenyl moiety, in particular, has been investigated for its potential role in modulating neurotransmitter systems, which could provide a mechanism of action for this compound.

The synthesis of 4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-4-carboxylic acid involves multiple steps, each requiring precise control to ensure high yield and purity. The use of protective groups, such as the methoxycarbonyl group on the amino acid side chain, is crucial for preventing unwanted side reactions during synthesis. Advanced synthetic techniques, including solid-phase peptide synthesis (SPPS) and automated chemical reactors, have been employed to streamline the process and improve efficiency. These methods are particularly important in pharmaceutical research where scalability and reproducibility are critical.

The biological activity of this compound has been explored through various preclinical studies. Initial findings suggest that it may interact with specific enzymes and receptors involved in neurotransmitter signaling. For instance, the piperidine ring could potentially bind to serotonin receptors, which are known to be implicated in mood regulation. Additionally, the flourenyl group may influence the compound's ability to cross the blood-brain barrier, a crucial factor for central nervous system drugs. Further research is needed to elucidate the exact mechanism of action and to determine the optimal dosing regimen.

In the context of drug discovery, 4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-4-carboxylic acid represents a promising lead compound that could be further optimized through structure-based drug design. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, have been used to predict how this molecule might interact with its target proteins. These simulations can provide valuable insights into the binding affinity and specificity of potential drug candidates, helping researchers refine their designs before moving into more costly and time-consuming experimental validation.

The development of novel therapeutic agents often involves collaboration between academic researchers and industry scientists. Companies specializing in pharmaceutical research are actively seeking innovative compounds like 4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-4-carboxylic acid for their pipeline projects. These collaborations leverage expertise from different disciplines, including organic chemistry, pharmacology, and biotechnology, to accelerate the discovery and development process. The ultimate goal is to bring safe and effective new treatments to patients suffering from various diseases.

The regulatory landscape for new drug development is stringent but essential for ensuring patient safety and efficacy. Before a compound can enter clinical trials, it must undergo rigorous testing to demonstrate its safety profile and therapeutic potential. This includes toxicology studies to assess potential side effects and pharmacokinetic studies to understand how the body processes the drug. Only after passing these preliminary stages can a compound be considered for human testing.

In conclusion, 4-Ethyl -1 -2 -({( 9 H -fluore n - 9 - y l ) m e t h o x y c a r b o n y l }a m i n o ) p r o p a n o y l p i p e r i d i n e - 4 - c a r b o x y l i c aci d (CAS No. 2171697 -43 - 9) is a fascinating molecule with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further investigation into treating neurological disorders and other conditions. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies， compounds like this one will play an increasingly important role in shaping the future of medicine.